Cas no 54608-18-3 (1-(Methoxymethyl)-1H-indazole)

• Product Name: 1-(Methoxymethyl)-1H-indazole
• CAS No: 54608-18-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4816650
• Update Time: 2025-05-21

1-(Methoxymethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-1H-indazole
• 1-Methoxymethyl-1H-indazole

• Inchi： 1S/C9H10N2O/c1-12-7-11-9-5-3-2-4-8(9)6-10-11/h2-6H,7H2,1H3
• InChI Key： GASRBVPQLTTYEV-UHFFFAOYSA-N
• SMILES： O(C)CN1C2C=CC=CC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.5
• Topological Polar Surface Area: 27

Additional information on 1-(Methoxymethyl)-1H-indazole

Introduction to 1-(Methoxymethyl)-1H-indazole (CAS No. 54608-18-3)

1-(Methoxymethyl)-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 54608-18-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(Methoxymethyl)-1H-indazole consists of an indazole core, which is a fused bicyclic system comprising a benzene ring and a pyrazole ring. The presence of a methoxymethyl (CH₂OCH₃) substituent at the 1-position of the indazole ring introduces unique reactivity and functionalization possibilities. This modification enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in indazole derivatives due to their diverse pharmacological properties. Studies have demonstrated that indazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer activities. The methoxymethyl group in 1-(Methoxymethyl)-1H-indazole plays a pivotal role in modulating these biological effects by influencing interactions with target enzymes and receptors.

One of the most compelling aspects of 1-(Methoxymethyl)-1H-indazole is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various disease pathways. For instance, modifications at the methoxymethyl position have been explored to enhance binding affinity to specific protein targets, leading to more potent and selective therapeutic agents.

The synthesis of 1-(Methoxymethyl)-1H-indazole typically involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Recent advancements in catalytic processes have further refined the synthetic route, making it more efficient and environmentally sustainable.

From a computational chemistry perspective, the electronic properties of 1-(Methoxymethyl)-1H-indazole have been extensively studied using density functional theory (DFT) and other quantum mechanical models. These studies provide insights into how the methoxymethyl group affects the molecule's reactivity and interactions with biological systems. Such computational analyses are invaluable in guiding experimental design and predicting drug-like properties.

In clinical research, derivatives of indazole have shown promise in treating neurological disorders, such as epilepsy and Alzheimer's disease. The ability of 1-(Methoxymethyl)-1H-indazole to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) drugs. Preclinical studies have highlighted its potential in modulating neurotransmitter systems, which could lead to novel therapeutic strategies.

The pharmacokinetic profile of 1-(Methoxymethyl)-1H-indazole is another area of active investigation. Metabolic stability, distribution, excretion, and toxicity (MOAET) studies are crucial for assessing its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including moderate bioavailability and rapid clearance, which are essential for effective drug delivery.

Industrial applications of 1-(Methoxymethyl)-1H-indazole extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a versatile intermediate in synthesizing dyes, polymers, and other fine chemicals. The growing demand for high-performance materials has further increased interest in this compound's synthetic utility.

Future research directions for 1-(Methoxymethyl)-1H-indazole include exploring its role in targeted therapy and combination drug regimens. By integrating it with other bioactive molecules, scientists aim to develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects. The compound's adaptability as a scaffold for drug design ensures its continued relevance in medicinal chemistry.

In conclusion, 1-(Methoxymethyl)-1H-indazole (CAS No. 54608-18-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with promising biological activities, position it as a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.